Cas no 533-23-3 (2,4-D ethyl ester)

2,4-D ethyl ester structure
2,4-D ethyl ester structure
Product Name:2,4-D ethyl ester
CAS No:533-23-3
MF:C10H10Cl2O3
MW:249.090601444244
CID:38086
PubChem ID:10780
Update Time:2025-04-18

2,4-D ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,4-dichlorophenoxyacetate
    • 2,4-Dethylester Solution
    • 2,4-PA-ethyl ester
    • ethyl 2-(2,4-dichlorophenoxy)acetate
    • 2,4-D Ethyl ester
    • ethyl (2,4-dichlorophenoxy)acetate
    • Acetic acid,(2,4-dichlorophenoxy)-, ethyl ester (6CI,8CI,9CI)
    • 2,4-DEE
    • 2,4-PA-ethyl
    • Bladex C
    • Dicotox
    • Estone 80
    • Knochweed
    • Knock Weed
    • Weedone 40
    • Weedone Concentrate 48
    • Knock Weed 4G
    • (2,4-Dichlorophenoxy)acetic acid ethyl ester
    • Tox21_302216
    • DTXSID1041346
    • BRN 2333426
    • Ethyl 2-(2,4-dichloro-phenoxy)acetate
    • AKOS005201925
    • CHEMBL3182012
    • Caswell No. 315AP
    • UNII-S8J68U4959
    • FT-0622489
    • S8J68U4959
    • 2,4-D-ethyl
    • ethyl 2,4-dichloro-phenoxyacetate
    • Q27289055
    • EPA Pesticide Chemical Code 030060
    • 2-(2,4-DICHLOROPHENOXY)ACETIC ACID ETHYL ESTER
    • ACETIC ACID, 2-(2,4-DICHLOROPHENOXY)-, ETHYL ESTER
    • 2,4-D-ethyl [ISO]
    • NS00032718
    • Acetic acid, (2,4-dichlorophenoxy)-, ethyl ester
    • DTXCID9021346
    • CAS-533-23-3
    • 2,4-D-ethyl ester
    • NCGC00255693-01
    • 2,4-D, ETHYL ESTER
    • 533-23-3
    • Ethyl 2,4-dichlorobenzeneacetate
    • EINECS 208-558-9
    • SCHEMBL1694924
    • Benzeneacetic acid, 2,4-dichloro-, ethyl ester
    • 2,4-Dethylester
    • DB-052297
    • STL280345
    • G63013
    • Benzeneacetic acid, 2,4-dichloro-, ethyl ester (9CI)
    • 208-558-9
    • 2,4-D ethyl ester
    • MDL： MFCD00053215
    • Inchi： 1S/C10H10Cl2O3/c1-2-14-10(13)6-15-9-4-3-7(11)5-8(9)12/h3-5H,2,6H2,1H3
    • InChI Key： JSLBZIVMVVHMDJ-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1OCC(=O)OCC)Cl

Computed Properties

  • Exact Mass: 248.00100
  • Monoisotopic Mass: 248.001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 35.5A^2

Experimental Properties

  • Density: 1.3342 (estimate)
  • Boiling Point: 145°C/ 2mm
  • Flash Point: 127°C
  • Refractive Index: 1.525
  • PSA: 35.53000
  • LogP: 2.93530

2,4-D ethyl ester Security Information

  • Hazardous Material transportation number：3348
  • Hazard Category Code： 22-41-50/53-43
  • Safety Instruction： S26; S36/39
  • RTECS：AG8500000
  • Hazardous Material Identification： Xi Xn
  • HazardClass：6.1(b)
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：6.1(b)
  • Safety Term：6.1(b)
  • Packing Group：III
  • Risk Phrases：R22; R41
  • Storage Condition：0-6°C

2,4-D ethyl ester Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,4-D ethyl ester Pricemore >>

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